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Compound of Interest |

Compound Name: Probenecid-d7

Cat. No.: B15560182

Get Quote

Probenecid-d7: A Technical Guide for
Researchers

For researchers, scientists, and drug development professionals, this in-depth guide provides

comprehensive information on Probenecid-d7, a deuterated analog of the well-known
uricosuric agent, Probenecid. This document details its suppliers, purchasing information, and
key experimental applications, including detailed protocols and visual workflows.

Probenecid-d7 serves as a valuable internal standard for mass spectrometry-based
quantification of Probenecid, ensuring accuracy and precision in pharmacokinetic and drug
metabolism studies. Its stable isotope label allows for clear differentiation from the unlabeled
endogenous or administered Probenecid.

Supplier and Purchasing Information

For researchers looking to procure Probenecid-d7, several reputable suppliers offer this
compound. The following table summarizes key purchasing information from various vendors.
Please note that pricing and availability are subject to change and should be confirmed directly
with the suppliers.
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Molecular Available .
. Catalog Molecular . . . rice
Supplier Weight ( Purity Quantitie
Number Formula (USD)
g/mol) s
$1,180
(10mg),
130632-10, 10mg,
BDG C13H12D7 $1,950
) 130632-25, 292.40 >98% 25mgq,
Synthesis NO4S (25mg),
130632-50 50mg
$2,950
(50mg)[1]
Simson
C13H12D7 Not Price on
Pharma P1600007 292.40 B In stock
o NO4S specified request[2]
Limited
B130632-
» 10/ C13H12D7 Not Not
Cerilliant 292.40 N . $1,180[3]
B130632- NO4S specified specified
10MG
Price on
MedchemE  HY- C13H12D7 Not
292.40 » In stock request[4]
Xpress B0545S NO4S specified 5]
Not Not Not Not Not Price on
Clearsynth " - . . "
specified specified specified specified specified request[6]

Mechanism of Action of Probenecid

Probenecid is primarily known for its role as a uricosuric agent, which facilitates the excretion of
uric acid from the body.[4] Its mechanism of action involves the inhibition of specific organic
anion transporters (OATS) in the kidneys.[4][7] This action is crucial for its therapeutic effects in
treating gout and hyperuricemia.[4]
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Probenecid’'s primary mechanism in the kidney.

Experimental Protocols

Probenecid and its deuterated form are utilized in various research applications. Below are
detailed methodologies for key experiments.

Organic Anion Transporter (OAT) Inhibition Assay

This assay is crucial for evaluating the potential of a compound to cause drug-drug interactions
by inhibiting OATs.[1]

1. Cell Culture and Transfection:
e Cell Line: Human Embryonic Kidney (HEK) 293 cells are commonly used.

e Culture Conditions: Maintain cells in Dulbecco's Modified Eagle's Medium (DMEM)
supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 pg/mL
streptomycin at 37°C in a humidified atmosphere with 5% CO2.

o Transfection: For transient expression, transfect cells with a plasmid vector containing the
cDNA of the human OAT1 or OAT3 gene using a suitable transfection reagent. For stable
expression, select cells using an appropriate antibiotic following transfection.[1]
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. Uptake Inhibition Assay:

Pre-incubation: Wash the cell monolayer with pre-warmed Hanks' Balanced Salt Solution
(HBSS) and pre-incubate with HBSS for 10-15 minutes at 37°C.[1]

Inhibition Experiment: Remove the pre-incubation buffer and incubate the cells with a
solution containing a known OAT substrate (e.g., radiolabeled p-aminohippuric acid or
fluorescent 6-carboxyfluorescein) in the presence and absence of various concentrations of
the test compound (e.g., Probenecid).[1]

Incubation Time: Carry out the incubation for a short period (e.g., 1-5 minutes) at 37°C to
measure the initial uptake rate.[1]

. Data Analysis:
Terminate the uptake by rapidly washing the cells with ice-cold HBSS.

Lyse the cells and measure the intracellular concentration of the substrate using a
scintillation counter (for radiolabeled substrates) or a fluorescence plate reader.

Calculate the IC50 value, which is the concentration of the test compound that inhibits 50%
of the substrate uptake.
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Workflow for an OAT inhibition assay.

LC-MS/MS Method for Quantification in Human Plasma
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Probenecid-d7 is an ideal internal standard for the quantification of Probenecid in biological
matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS). A published
method for the simultaneous quantification of nemonoxacin and Probenecid provides a relevant
protocol.[8]

1. Sample Preparation:

e To 100 pL of plasma, add 25 pL of the internal standard working solution (Probenecid-d7 in
a suitable solvent) and 200 pL of acetonitrile.[8]

¢ \Vortex the mixture for 1 minute.
e Centrifuge at 11,000 x g for 5 minutes.[8]

o Transfer 100 pL of the supernatant to a new tube and evaporate to dryness under a stream
of nitrogen at 40°C.[8]

e Reconstitute the residue in 150 pL of the mobile phase.[8]

e Inject 20 pL of the resulting solution into the LC-MS/MS system.[8]

2. LC-MS/MS Conditions:

e LC Column: A suitable C18 column.

» Mobile Phase: A gradient of methanol and water with 0.1% formic acid.[5]
e Flow Rate: 0.4 mL/min.[5]

o Mass Spectrometry: A triple quadrupole mass spectrometer operating in multiple reaction
monitoring (MRM) mode.

« lonization: Electrospray ionization (ESI).
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Sample preparation for LC-MS/MS analysis.

Other Key Research Applications of Probenecid
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Beyond its use as an internal standard and an OAT inhibitor, Probenecid has been shown to
interact with other cellular targets, opening up new avenues for research.

e Pannexin 1 Channel Inhibition: Probenecid is a potent inhibitor of pannexin 1 channels,
which are involved in ATP release and cellular communication.[2][3] This allows for the
discrimination between channels formed by connexins and pannexins.[2][3]

« TRPV2 Agonism: Probenecid acts as a selective agonist of the Transient Receptor Potential
Vanilloid 2 (TRPV2) channel.[9][10] This property is being explored for its potential
therapeutic effects in various physiological and pathological processes.[9]

This technical guide provides a foundational understanding of Probenecid-d7 for researchers.
For specific applications and troubleshooting, consulting the primary literature and the
suppliers' technical documentation is highly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Probenecid-d7 supplier and purchasing information].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15560182/docs#probenecid-d7-supplier-and-
purchasing-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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